1-(cyclobutylcarbonyl)-N-[2-hydroxy-2-(2-pyridinyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclobutanecarbonyl)-N-(2-hydroxy-2-pyridin-2-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H25N3O3/c22-16(15-6-1-2-9-19-15)12-20-17(23)13-7-10-21(11-8-13)18(24)14-4-3-5-14/h1-2,6,9,13-14,16,22H,3-5,7-8,10-12H2,(H,20,23)
• InChI Key: ZHVCCCVLAMXNCK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CCC(CC2)C(=O)NCC(C3=CC=CC=N3)O
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives involves multi-step reactions, typically starting from basic piperidine structures and introducing different functional groups. For example, the synthesis of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate demonstrates the complexity of creating substituted piperidines, incorporating carbonyl and hydroxyl groups (Khan et al., 2013).

Molecular Structure Analysis

Molecular structure analysis of piperidine derivatives reveals the influence of substituents on the overall conformation and molecular packing. For example, hydroxy derivatives of hydropyridine exhibit considerable conformational flexibility due to intramolecular and intermolecular hydrogen bonds, which influence their crystal packing (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, reflecting their reactivity and functional group transformations. The synthesis of functionalized 4H-Pyrano[3,2-c]pyridines demonstrates the reactivity of piperidine-based compounds in forming fused heterocyclic systems (Mekheimer et al., 1997).